5,6-Dimethyl-2-(3-methylthiophen-2-yl)pyrimidin-4-amine

Specification

• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol
• IUPAC Name: 5,6-dimethyl-2-(3-methylthiophen-2-yl)pyrimidin-4-amine
• Standard InChI: InChI=1S/C11H13N3S/c1-6-4-5-15-9(6)11-13-8(3)7(2)10(12)14-11/h4-5H,1-3H3,(H2,12,13,14)
• Standard InChI Key: VHVLILXMIMBYSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2=NC(=C(C(=N2)N)C)C

Introduction

Synthesis of Pyrimidine Derivatives

Pyrimidine derivatives, including those with thiophene substituents, can be synthesized through various chemical reactions. A common approach involves the condensation of appropriate starting materials, such as malonic acid diesters with guanidine, under specific conditions like the presence of sodium ethoxide. For compounds involving thiophene rings, reactions may include cyclization and condensation steps to form the desired heterocyclic structures.

Thieno[2,3-d]pyrimidine Derivatives

These compounds are known for their structural complexity and potential biological activities. For example, Dimethyl 5-[[2-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetyl]amino]-3-methylthiophene-2,4-dicarboxylate exhibits antimicrobial and anticancer properties, highlighting the therapeutic potential of thieno[2,3-d]pyrimidine derivatives.

5-Substituted 2-Amino-4,6-Dichloropyrimidines

These compounds have been studied for their ability to inhibit nitric oxide production, with the 5-fluoro derivative showing significant efficacy.

Data Tables

Given the lack of specific data on 5,6-Dimethyl-2-(3-methylthiophen-2-yl)pyrimidin-4-amine, we can consider related compounds for illustrative purposes:

Compound	Molecular Formula	Biological Activity
Dimethyl 5-[[2-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetyl]amino]-3-methylthiophene-2,4-dicarboxylate	C17H20N2O4S2	Antimicrobial, Anticancer
5-Fluoro-2-amino-4,6-dichloropyrimidine	C5H4Cl2FN3	Inhibits Nitric Oxide Production